(6-Chloro-4-{[1-(4-methoxyphenyl)ethyl]amino}quinolin-3-yl)(morpholin-4-yl)methanone

• IUPAC Name: [6-chloro-4-[1-(4-methoxyphenyl)ethylamino]quinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C23H24ClN3O3/c1-15(16-3-6-18(29-2)7-4-16)26-22-19-13-17(24)5-8-21(19)25-14-20(22)23(28)27-9-11-30-12-10-27/h3-8,13-15H,9-12H2,1-2H3,(H,25,26)
• InChI Key: LBRBKJDCHRQFNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCOCC4)Cl
• Molecular Formula: C23H24ClN3O3
• Molecular Weight: 425.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound is determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Pharmacological Research

Compounds with structures similar to quinoline derivatives have been known to exhibit various biological activities. . This compound could serve as a lead structure for the synthesis of new drugs.

Antitumor Activity

. This compound could be explored for its efficacy in cancer treatment research.

Gout and Hyperuricemia Treatment

. This compound might be studied for similar applications.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the atomic or molecular level. This is particularly important for compounds that are used as drugs or pesticides.

Safety and Hazards

The safety and hazards of a compound are determined by studying its toxicity, flammability, and environmental impact. This information is usually included in the Material Safety Data Sheet (MSDS) for the compound.

Future Directions

The future directions for research on a compound can include the development of new synthesis methods, the discovery of new reactions, the development of new applications, and the study of its biological activity.